molecular formula C15H16O4 B310639 3-Tert-butyl-4-hydroxyphenyl 2-furoate

3-Tert-butyl-4-hydroxyphenyl 2-furoate

Cat. No.: B310639
M. Wt: 260.28 g/mol
InChI Key: GJVSYXBHCQSASC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Tert-butyl-4-hydroxyphenyl 2-furoate is a synthetic ester derivative combining a 2-furoate moiety with a substituted phenolic group.

Properties

Molecular Formula

C15H16O4

Molecular Weight

260.28 g/mol

IUPAC Name

(3-tert-butyl-4-hydroxyphenyl) furan-2-carboxylate

InChI

InChI=1S/C15H16O4/c1-15(2,3)11-9-10(6-7-12(11)16)19-14(17)13-5-4-8-18-13/h4-9,16H,1-3H3

InChI Key

GJVSYXBHCQSASC-UHFFFAOYSA-N

SMILES

CC(C)(C)C1=C(C=CC(=C1)OC(=O)C2=CC=CO2)O

Canonical SMILES

CC(C)(C)C1=C(C=CC(=C1)OC(=O)C2=CC=CO2)O

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural differences and functional properties of 3-tert-butyl-4-hydroxyphenyl 2-furoate and related compounds:

Compound Name Ester Group Phenolic/Substituent Features Key Properties/Applications References
This compound 2-Furoate 3-Tert-butyl, 4-hydroxyphenyl Antioxidant potential; steric hindrance
Diloxanide furoate 2-Furoate 4-(N-Methyl-2,2-dichloroacetamido)phenyl Antiprotozoal drug; dichloroacetamide moiety enhances bioactivity
Methyl 2-furoate 2-Furoate Methyl ester Sweet, acidic, urinous odor; used in flavoring
Ethyl 2-furoate 2-Furoate Ethyl ester Intense "sweet" and "urinous" odor
Allyl 2-furoate 2-Furoate Allyl ester "Decayed" odor; alkenyl group alters volatility
5.5'-Isopropylidene-bis(ethyl 2-furoate) (DEBF) Bis(2-furoate) Isopropylidene bridge High-yield synthesis (95%); polymer/materials applications

Key Findings from Comparative Studies

Odor Profiles
  • Simple alkyl furoates (methyl, ethyl, allyl) exhibit distinct odor qualities due to ester chain variations. Ethyl 2-furoate’s "urinous" character contrasts with allyl 2-furoate’s "decayed" notes, highlighting the impact of alkenyl vs. alkyl groups on olfactory perception .

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